N-(4-methoxyphenyl)-2-{3-[(4-methylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[3-[(4-methylphenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C24H22N4O4/c1-16-5-7-17(8-6-16)14-28-23(30)22-20(4-3-13-25-22)27(24(28)31)15-21(29)26-18-9-11-19(32-2)12-10-18/h3-13H,14-15H2,1-2H3,(H,26,29)
• InChI Key: LAQMCDNZQWXMJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C24H22N4O4
• Molecular Weight: 430.5 g/mol
• CAS No.: 921841-33-0

Description

N-(4-methoxyphenyl)-2-{3-[(4-methylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}acetamide is a useful research compound. Its molecular formula is C24H22N4O4 and its molecular weight is 430.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 430.16410520 g/mol and the complexity rating of the compound is 686. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

AKOS024629720, also known as N-(4-methoxyphenyl)-2-{3-[(4-methylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}acetamide or F2233-0400, is a voltage-dependent anion channel (VDAC) inhibitor . VDACs are integral membrane proteins that serve as a major pathway for the movement of ions and metabolites across the mitochondrial outer membrane .

Mode of Action

AKOS024629720 interacts with VDACs, reducing their conductance . In HEK-293 cells, AKOS024629720 has been shown to inhibit selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis . The IC50 values range from 3.3 to 3.6 μM .

Biochemical Pathways

The inhibition of VDACs by AKOS024629720 affects the mitochondrial apoptotic pathway . By preventing the release of cytochrome C from mitochondria, AKOS024629720 inhibits the activation of caspases, which are key players in the execution of apoptosis . This can have downstream effects on cell survival and function .

Pharmacokinetics

The adme (absorption, distribution, metabolism, and excretion) properties of a compound are influenced by its physicochemical properties, such as solubility and permeability

Result of Action

The primary result of AKOS024629720’s action is the inhibition of apoptosis in cells . By preventing the release of cytochrome C from mitochondria, AKOS024629720 inhibits the activation of the apoptotic pathway . This can lead to increased cell survival .